Cas no 946327-62-4 (2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 946327-62-4
• MF: C₂₂H₂₄N₂OS
• MW: 364.503764152527
• CID: 6497086
• Update Time: 2025-10-28

2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• 2-naphthalen-1-yl-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)acetamide

• Inchi： 1S/C22H24N2OS/c25-22(14-18-8-5-7-17-6-1-2-9-20(17)18)23-15-21(19-10-13-26-16-19)24-11-3-4-12-24/h1-2,5-10,13,16,21H,3-4,11-12,14-15H2,(H,23,25)
• InChI Key： VHJXJOAKQWPFHB-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCC1)C1C=CSC=1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Additional information on 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide

Introduction to 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide (CAS No. 946327-62-4)

2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide, identified by its CAS number 946327-62-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a naphthalene core with pyrrolidine and thiophene moieties, making it a promising candidate for further exploration in drug discovery and development. The unique arrangement of these heterocyclic groups suggests potential biological activities that warrant in-depth investigation.

The structural composition of 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide positions it as a versatile scaffold for designing novel therapeutic agents. The presence of the naphthalene ring provides a rigid aromatic backbone, while the pyrrolidine and thiophene units introduce hydrogen bonding capabilities and electronic diversity, respectively. These features are particularly relevant in the context of modern drug design, where optimizing both steric and electronic properties is crucial for achieving high binding affinity and selectivity.

In recent years, there has been growing interest in molecules that incorporate multiple heterocyclic systems due to their potential to modulate multiple biological targets simultaneously. The combination of naphthalene, pyrrolidine, and thiophene in CAS No. 946327-62-4 aligns with this trend, as these heterocycles have been extensively studied for their pharmacological properties. For instance, naphthalene derivatives are known for their role in anticancer therapies, while pyrrolidine-based compounds have shown promise in treating neurological disorders. Thiophene-containing molecules, on the other hand, are widely recognized for their antimicrobial and anti-inflammatory effects.

The acetamide functional group in the molecule further enhances its potential as a pharmacophore. Acetamides are frequently incorporated into drug candidates due to their ability to form hydrogen bonds with biological targets, thereby improving solubility and bioavailability. Additionally, the ethyl chain connecting the pyrrolidine and thiophene moieties introduces flexibility, allowing for conformational adjustments that may optimize binding interactions with proteins or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can identify key interactions between 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylacetamide and potential targets such as kinases, G protein-coupled receptors (GPCRs), or ion channels. These computational studies have already highlighted several promising avenues for further experimental validation.

One particularly intriguing aspect of this compound is its potential application in the treatment of multifactorial diseases. Given the interconnected nature of biological pathways, drugs that can modulate multiple targets simultaneously may offer therapeutic advantages over single-target agents. The structural features of CAS No. 946327-62-4 suggest that it could interact with various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, or even cancer pathways. This broad spectrum of potential activity makes it an attractive candidate for further pharmacological exploration.

In vitro studies have begun to uncover the preliminary pharmacological profile of 2-(naphthalen-1-yl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yI)ethylacetamide. Initial assays have shown moderate activity against certain kinases and receptors, indicating that further optimization may yield more potent derivatives. Additionally, the compound's stability under various conditions has been assessed, suggesting that it could be suitable for formulation into oral or injectable medications.

The synthesis of CAS No. 946327-62-4 presents both challenges and opportunities for chemists specializing in heterocyclic chemistry. The multi-step synthesis involves careful regioselective functionalization of the naphthalene ring followed by coupling reactions with pyrrolidine and thiophene derivatives. Recent improvements in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Catalytic techniques and green chemistry principles have been particularly instrumental in streamlining these processes while minimizing waste.

The growing interest in natural product-inspired scaffolds has also influenced the design of 2-(naphthalen-I -yI)-N-Z-pyrrolidin-I -yI)-Z-thiophen-Z-yI)ethylacetamide. By incorporating structural motifs found in bioactive natural products into synthetic molecules, researchers can harness evolutionary optimized structures that are likely to exhibit favorable pharmacological properties. The combination of naphthalene, pyrrolidine, and thiophene reflects this philosophy by drawing inspiration from diverse natural product families known for their therapeutic effects.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets can provide valuable insights into its therapeutic potential and guide further modifications to enhance efficacy or reduce side effects. Additionally, preclinical studies will be essential to evaluate its safety profile before moving into human trials.

The development of novel pharmaceuticals is a highly collaborative effort that often involves interdisciplinary teams comprising chemists, biologists, pharmacologists, and clinicians. The case of CAS No 94632762_4 exemplifies this collaborative approach by integrating knowledge from various fields to advance drug discovery efforts. As research continues to uncover new applications for this compound, its significance in addressing unmet medical needs is likely to grow.